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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698

In the vast and vibrant world of organic pigments, careful selection is paramount for achieving
desired performance characteristics in various applications, from printing inks and coatings to
plastics. This guide provides a detailed comparison of the monoazo pigment C.I. Pigment Red
9 against a selection of diarylide red pigments. While both classes of pigments offer brilliant red
hues, their underlying chemical structures give rise to significant differences in performance,
particularly in terms of lightfastness, heat stability, and solvent resistance. This document,
tailored for researchers, scientists, and professionals in product development, presents a data-
driven comparison to inform material selection.

It is important to clarify from the outset that C.I. Pigment Red 9 is a monoazo pigment, not a
diarylide pigment. This fundamental structural difference is a key determinant of its
performance profile relative to the diarylide class. Diarylide pigments are characterized by
having two azo groups in their molecular structure.

At a Glance: Chemical Structures

A key differentiator between C.I. Pigment Red 9 and diarylide pigments is their molecular
structure. C.I. Pigment Red 9 is a monoazo pigment, containing a single azo group (-N=N-).
Diarylide pigments, on the other hand, are disazo pigments, containing two azo groups. This
structural difference significantly influences the pigments' properties.
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Figure 1: Classification of C.l. Pigment Red 9 and Diarylide Pigments.

Performance Data Summary

The following tables summarize the key performance indicators for C.l. Pigment Red 9 and a
selection of diarylide red pigments. The data has been compiled from various technical
sources.

Table 1: General and Optical Properties

. Chemical
Pigment C.l. Name C.I. Number Hue
Class
Pigment Red 9 Pigment Red 9 12460 Monoazo Yellowish Red
Pigment Red 21 Pigment Red 21 12300 Monoazo Yellowish Red
Pigment Red 144 Pigment Red 144 20735 Disazo Bluish Red
Pigment Red 166  Pigment Red 166 20730 Disazo Yellowish Red

Table 2: Lightfastness and Heat Stability
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Lightfastness (Blue Wool

Pigment Scale, 1-8) Heat Stability (°C)
Pigment Red 9 5-6[1] 160 - 180[1][2]
Pigment Red 21 6-7[3][4] 150 - 160[3][5]
Pigment Red 144 7-8[6] 260 - 300[7][8]
Pigment Red 166 7-8[9] 200 - 300[2][9]

Note: Lightfastness is rated on
the Blue Wool Scale, where 1
is very poor and 8 is excellent.
Heat stability indicates the
maximum temperature the
pigment can withstand for a
short duration without

significant color change.

Table 3: Solvent and Chemical Resistance

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://store.jamesheal.com/product/grey-scale-for-assessing-staining-iso-105-a03/
https://store.jamesheal.com/product/grey-scale-for-assessing-staining-iso-105-a03/
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-166-ECR16601.html
https://l-color.com/pigments/tds/?color398.html
http://www.xcolorpigment.com/pigment-red-21.html
https://l-color.com/pigments/tds/?color398.html
https://www.chembk.com/en/chem/Pigment%20Red%20%2021
https://pigments.synthesia.eu/eng/organic-pigments/preparations/rykolen-red-bg
https://www.origochem.com/products/pigment-red-144/
http://www.xcolorpigment.com/pigment-red-144.html
https://www.kingchemglobal.com/uploads/TDS-Pigment-red-166-1661S.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-166-ECR16601.html
https://www.kingchemglobal.com/uploads/TDS-Pigment-red-166-1661S.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

. . . Bleeding/Mi

Pigment Water Ethanol Acid Alkali .
gration

Pigment Red
9 4[2] 4[2] 5[1](2] 5[1](2] 4[1]
Pigment Red
01 4[10] 4[10] 4-5[3][4][10] 4-5[3][4][10] 4[3]
Pigment Red 4-5[8 5[7][8 5[7][8 5[7
144 -5[8] - [7](8] [71(8] [7]
Pigment Red - . - - .
166 (9] [9] [9]
Note:

Resistance is
rated on a
scale of 1 to
5, where 1is
poor and 5 is
excellent,
based on the
ISO 105-A03
grey scale for
assessing

staining.

Experimental Protocols

The performance data presented in this guide is typically determined using standardized
experimental methodologies. Below are outlines of the key testing protocols.

Lightfastness Testing

Lightfastness is assessed to understand a pigment's resistance to fading upon exposure to
light.
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Lightfastness Testing Workflow (ASTM D4303)
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Figure 2: Workflow for Lightfastness Testing.
Protocol based on ASTM D4303:

e Specimen Preparation: The pigment is dispersed into a specific binder (e.g., acrylic, oil) and
applied to a substrate.

o Exposure: The prepared specimens, along with a set of Blue Wool standards, are exposed to
a controlled light source, typically a xenon arc lamp, which simulates natural sunlight.

» Evaluation: The degree of color change in the pigment specimen is compared to the fading
of the Blue Wool standards.

e Rating: The lightfastness rating corresponds to the Blue Wool standard that exhibits a similar
degree of fading.

Heat Stability Testing
This test determines the temperature at which a pigment begins to show signs of degradation.

Protocol based on ISO 787-21:

o Sample Preparation: The pigment is incorporated into a stoving medium (e.g., a resin
system) at a specified concentration.

e Heating: The pigmented medium is applied to a substrate and heated in an oven at
progressively higher temperatures for a defined period.
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o Comparison: The color of the heated samples is compared to an unheated control sample
and a sample of a standard pigment with known heat stability.

o Determination: The heat stability is reported as the highest temperature at which no
significant color change is observed.

Solvent Resistance (Bleeding) Testing

Solvent resistance, or bleeding, refers to the tendency of a pigment to migrate from a colored
layer into an adjacent material, often a solvent or another coating.

Solvent Resistance (Bleed Test) - ASTM D279 Method A

Pigment is mixed with a
specific solvent (e.g., toluene)

l

Mixture is agitated and
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l

The mixture is filtered

l
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any coloration

l
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intensity of the color
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Figure 3: Workflow for Solvent Resistance Testing.
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Protocol based on ASTM D279 (Method A):

e Procedure: A specified amount of the dry pigment is placed in a test tube with a specific
solvent.

e Agitation and Standing: The tube is shaken and then allowed to stand for a set period.

o Observation: The supernatant liquid is then observed for any signs of coloration, indicating
that the pigment has bled into the solvent.

e Rating: The degree of bleeding is assessed visually and rated on a scale. For a more
guantitative assessment, the staining of a white substrate in contact with the colored material
can be evaluated against the ISO 105-A03 grey scale, where a rating of 5 indicates no
staining and 1 indicates severe staining.[1][11][12][13][14]

Concluding Remarks

The selection between C.I. Pigment Red 9 and diarylide red pigments is heavily dependent on
the specific requirements of the end application.

o C.I. Pigment Red 9, as a monoazo pigment, generally offers moderate lightfastness and heat
stability. Its solvent resistance can be a limiting factor in applications where bleeding and
migration are critical concerns.

» Diarylide red pigments, such as Pigment Red 144 and Pigment Red 166, typically exhibit
superior lightfastness and significantly higher heat stability. Their excellent resistance to
solvents and migration makes them suitable for more demanding applications, including
plastics and high-quality industrial coatings.

This guide provides a foundational comparison based on available data. It is always
recommended that researchers and developers conduct their own specific testing within their
unique formulations and application conditions to ensure optimal performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://store.jamesheal.com/product/grey-scale-for-assessing-staining-iso-105-a03/
https://www.scribd.com/document/853798142/IS0-105-A03
http://www.inteke.com/product/AATCC-Grey-Scale-For-Assessing-Staining-ISO-105A03.htm
https://knowledge.bsigroup.com/products/textiles-tests-for-colour-fastness-grey-scale-for-assessing-staining
https://www.caimi.net/wp-content/uploads/2014/10/GREY-SCALE-2.pdf
https://www.benchchem.com/product/b1171698?utm_src=pdf-body
https://www.benchchem.com/product/b1171698?utm_src=pdf-body
https://www.benchchem.com/product/b1171698?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

e 1. store.jamesheal.com [store.jamesheal.com]

e 2. epsilonpigments.com [epsilonpigments.com]

e 3. Pigmentred 21 (pr21) - ORGANIC PIGMENT RED - L COLOR ([I-color.com]
e 4. Pigment red 21|Fast Red 2R|CAS No0.6410-26-0 [xcolorpigment.com]

e 5. chembk.com [chembk.com]

e 6. RYKOLEN RED BG, CAS: 5280-78-4, Pigment Red 144 - Synthesia
[pigments.synthesia.eu]

e 7. origochem.com [origochem.com]

e 8. Pigment red 144|Fast red BR|CAS N0.5280-78-4 [xcolorpigment.com]
» 9. kingchemglobal.com [kingchemglobal.com]

e 10. union-pigment.com [union-pigment.com]

e 11. scribd.com [scribd.com]

e 12. AATCC Grey Scale For Assessing Staining ISO 105/A03 (Color Card-Color checker)-
INTEKE INSTRUMENT [inteke.com]

e 13. BS EN ISO 105-A03:2019 | 31 Oct 2019 | BSI Knowledge [knowledge.bsigroup.com]
e 14, caimi.net [caimi.net]

¢ To cite this document: BenchChem. [A Performance Showdown: C.I. Pigment Red 9 Versus
Diarylide Red Pigments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171698#c-i-pigment-red-9-performance-compared-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://store.jamesheal.com/product/grey-scale-for-assessing-staining-iso-105-a03/
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-166-ECR16601.html
https://l-color.com/pigments/tds/?color398.html
http://www.xcolorpigment.com/pigment-red-21.html
https://www.chembk.com/en/chem/Pigment%20Red%20%2021
https://pigments.synthesia.eu/eng/organic-pigments/preparations/rykolen-red-bg
https://pigments.synthesia.eu/eng/organic-pigments/preparations/rykolen-red-bg
https://www.origochem.com/products/pigment-red-144/
http://www.xcolorpigment.com/pigment-red-144.html
https://www.kingchemglobal.com/uploads/TDS-Pigment-red-166-1661S.pdf
https://www.union-pigment.com/tds/pigment-red-21-un8109.pdf
https://www.scribd.com/document/853798142/IS0-105-A03
http://www.inteke.com/product/AATCC-Grey-Scale-For-Assessing-Staining-ISO-105A03.htm
http://www.inteke.com/product/AATCC-Grey-Scale-For-Assessing-Staining-ISO-105A03.htm
https://knowledge.bsigroup.com/products/textiles-tests-for-colour-fastness-grey-scale-for-assessing-staining
https://www.caimi.net/wp-content/uploads/2014/10/GREY-SCALE-2.pdf
https://www.benchchem.com/product/b1171698#c-i-pigment-red-9-performance-compared-to-other-diarylide-pigments
https://www.benchchem.com/product/b1171698#c-i-pigment-red-9-performance-compared-to-other-diarylide-pigments
https://www.benchchem.com/product/b1171698#c-i-pigment-red-9-performance-compared-to-other-diarylide-pigments
https://www.benchchem.com/product/b1171698#c-i-pigment-red-9-performance-compared-to-other-diarylide-pigments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1171698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

